Cas no 61685-05-0 (5-Octen-1-yne, 6-methyl-, (Z)-)

• Product name: 5-Octen-1-yne, 6-methyl-, (Z)-
• CAS No: 61685-05-0
• MF: C₉H₁₄
• MW: 122.207462787628
• CID: 470114
• PubChem ID: 71393405

5-Octen-1-yne, 6-methyl-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 5-Octen-1-yne, 6-methyl-, (Z)-
• 6-methyloct-5-en-1-yne
• 61685-05-0
• DTXSID40815170

• Inchi： InChI=1S/C9H14/c1-4-6-7-8-9(3)5-2/h1,8H,5-7H2,2-3H3
• InChI Key： ZJUPUOSUBZISFM-UHFFFAOYSA-N
• SMILES： CCC(=CCCC#C)C

Computed Properties

• Exact Mass: 122.10962
• Monoisotopic Mass: 122.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0